Cas no 16133-88-3 (Benzene, 1-methoxy-4-[[(phenylmethyl)thio]methyl]-)

• Product Name: Benzene, 1-methoxy-4-[[(phenylmethyl)thio]methyl]-
• CAS No: 16133-88-3
• MF: C₁₅H₁₆OS
• MW: 244.351943016052
• CID: 1340580
• PubChem ID: 12995140
• Update Time: 2025-04-20

Benzene, 1-methoxy-4-[[(phenylmethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[[(phenylmethyl)thio]methyl]-
• 1-(benzylsulfanylmethyl)-4-methoxybenzene
• SCHEMBL1127531
• DTXSID30514569
• 1-[(Benzylsulfanyl)methyl]-4-methoxybenzene
• 16133-88-3

• Inchi： 1S/C15H16OS/c1-16-15-9-7-14(8-10-15)12-17-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： COOJZGDRNSHKNW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 244.09218630g/mol
• Monoisotopic Mass: 244.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.5Ų